4-[4-(trifluoromethoxy)phenyl]-2,4-dihydro-3H-1,2,4-triazol-3-one

Specification

• CAS No.: 155431-35-9
• Molecular Formula: C9H6F3N3O2
• Molecular Weight: 245.161
• IUPAC Name: 4-[4-(trifluoromethoxy)phenyl]-1H-1,2,4-triazol-5-one
• Standard InChI: InChI=1S/C9H6F3N3O2/c10-9(11,12)17-7-3-1-6(2-4-7)15-5-13-14-8(15)16/h1-5H,(H,14,16)
• Standard InChI Key: CSKHWBXGLJOXIO-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1N2C=NNC2=O)OC(F)(F)F

Introduction

Chemical Structure and Physicochemical Properties

The molecular structure of 4-[4-(trifluoromethoxy)phenyl]-2,4-dihydro-3H-1,2,4-triazol-3-one features a 1,2,4-triazol-3-one ring substituted at the 4-position with a 4-(trifluoromethoxy)phenyl group. This arrangement confers both aromaticity and electron-withdrawing characteristics due to the trifluoromethoxy moiety.

Molecular Formula and Weight

The compound has the molecular formula $\text{C}_9\text{H}_6\text{F}_3\text{N}_3\text{O}_2$ and a molecular weight of 245.16 g/mol.

Physicochemical Parameters

Key physicochemical properties, as reported in safety documentation, are summarized below:

Property	Value/Description
Vapor pressure	Not available
Water solubility	Not available
pH (1% solution)	Not available
Vapor density (air = 1)	Not available
Stability	Stable under normal conditions; no hazardous polymerization

The lack of quantitative data for parameters like solubility and vapor pressure highlights gaps in publicly available characterization studies.

Toxicological Profile

The compound’s hazard classification aligns with moderate acute toxicity and irritant properties, as outlined below:

Acute Toxicity

Exposure Route	Hazard Category	Signal Word	H-Code
Oral (H302)	Category 4	Warning	Harmful if swallowed
Dermal (H312)	Category 4	Warning	Harmful in contact with skin
Inhalation (H332)	Category 4	Warning	Harmful if inhaled

Ecotoxicological and Environmental Impact

Ecological data for this compound remain sparse. Key findings include:

Mobility in Soil

Mobility characteristics are undocumented, necessitating precautionary measures to prevent environmental release.

Regulatory Status

Global regulatory inventories indicate the following statuses for 4-[4-(trifluoromethoxy)phenyl]-2,4-dihydro-3H-1,2,4-triazol-3-one:

Region/Country	Inventory Status
United States (TSCA)	Not listed
European Union (EINECS)	Not listed
Japan (ENCS)	Not listed
South Korea (KECI)	Not listed
New Zealand (NZIoC)	Not listed

This absence from major chemical inventories implies that the compound may require registration for commercial use in these jurisdictions.